Cas no 1189353-46-5 (2-Bromo-4-(pyrrolidin-1-yl)benzonitrile)

• Product Name: 2-Bromo-4-(pyrrolidin-1-yl)benzonitrile
• CAS No: 1189353-46-5
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 2112699
• Update Time: 2023-08-04

2-Bromo-4-(pyrrolidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(1-pyrrolidinyl)Benzonitrile
• 2-bromo-4-(pyrrolidin-1-yl)benzonitrile
• ZPNNJXGSXFSWAB-UHFFFAOYSA-N
• 2-bromo-4-pyrrolidin-1-ylbenzonitrile
• 2-Bromo-4-(pyrrolidin-1-yl)benzonitrile

• Inchi： 1S/C11H11BrN2/c12-11-7-10(4-3-9(11)8-13)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2
• InChI Key： ZPNNJXGSXFSWAB-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines